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Cat. No.: B127367

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note provides a detailed protocol for the extraction of hydroxy itraconazole,
the active metabolite of the antifungal agent itraconazole, from human plasma using solid-
phase extraction (SPE). The described method utilizes a hydrophilic-lipophilic balanced (HLB)
sorbent for the selective isolation and concentration of the analyte prior to downstream
analysis, typically by liquid chromatography-tandem mass spectrometry (LC-MS/MS). This
protocol is intended for researchers, scientists, and drug development professionals requiring a
robust and reliable sample preparation method for pharmacokinetic and therapeutic drug
monitoring studies.

Introduction

Itraconazole is a broad-spectrum antifungal agent that undergoes extensive metabolism in the
body, with hydroxy itraconazole being the major active metabolite.[1][2] Due to significant
inter-individual variability in drug absorption and metabolism, therapeutic drug monitoring of
both itraconazole and hydroxy itraconazole is crucial to ensure efficacy and avoid potential
toxicity.[2][3] Solid-phase extraction is a widely used sample preparation technique that offers
significant advantages over other methods like liquid-liquid extraction and protein precipitation,
including higher analyte recovery, reduced matrix effects, and improved assay sensitivity.[4]
This document outlines a detailed SPE protocol using Oasis HLB cartridges, which has been
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shown to provide excellent recovery and reproducibility for the analysis of itraconazole and
hydroxy itraconazole in plasma.[1]

Experimental Protocol

This protocol is based on established methods for the solid-phase extraction of itraconazole
and hydroxy itraconazole from human plasma.

Materials and Reagents:

Human plasma with K3 EDTA as anticoagulant

« ltraconazole and Hydroxy Itraconazole reference standards
 Internal Standard (e.g., Itraconazole-d9, Hydroxy Itraconazole-d8)
¢ Methanol (HPLC grade)

o Acetonitrile (HPLC grade)

o Water (Milli-Q or equivalent)

e Ortho-phosphoric acid solution (50% v/v in water)

e Ammonium formate

e Oasis HLB 1cc (30mg) Solid-Phase Extraction Cartridges

e Polypropylene tubes

e Centrifuge

» SPE manifold

» Vortex mixer

Sample Preparation:

e Thaw frozen plasma samples to room temperature.
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Vortex the plasma samples to ensure homogeneity.

In a polypropylene tube, aliquot 300 pL of the plasma sample.

Spike with 50 pL of the internal standard working solution.

Add 50 pL of 50% ortho-phosphoric acid solution (v/v) in water.

Vortex the mixture for approximately 30 seconds to ensure complete mixing.
Solid-Phase Extraction Procedure:
The following steps should be performed using an SPE manifold.

» Conditioning: Condition the Oasis HLB cartridge by passing 1 mL of methanol followed by 1
mL of water. Ensure the sorbent bed does not go dry.

o Loading: Load the pre-treated plasma sample onto the conditioned cartridge at a slow,
steady flow rate (approximately 1 mL/min).

e Washing: Wash the cartridge with 1 mL of water to remove interfering substances. A second
wash with a weak organic solvent (e.g., 5% methanol in water) can be incorporated to further
remove polar interferences.

o Elution: Elute the analytes (itraconazole and hydroxy itraconazole) from the cartridge by
passing 1 mL of methanol into a clean collection tube.

Post-Elution:
o Evaporate the eluate to dryness under a gentle stream of nitrogen at approximately 40°C.

» Reconstitute the dried residue in a suitable mobile phase for the analytical method (e.g., 200
puL of 10 mM ammonium formate buffer (pH 4.0): methanol (20:80 v/v)).

» Vortex the reconstituted sample and transfer to an autosampler vial for analysis by LC-
MS/MS.

Data Presentation
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The following table summarizes the reported recovery rates for hydroxy itraconazole using
solid-phase extraction methods.

. Mean
SPE Sample Pre- Elution
Analyte Recovery Reference
Sorbent treatment Solvent
(%)
50% Ortho-
Hydroxy ) )
Oasis HLB phosphoric Methanol 53.73
Itraconazole )
acid
Hydroxy . o o
Oasis HLB Not specified Not specified 91-94 [1]
Itraconazole
Hydroxy Automated Acetonitrile o
) o Acetonitrile 94.0 [5]
Itraconazole on-line SPE precipitation

Mandatory Visualization

Post-Elution

Click to download full resolution via product page

Caption: Workflow for Solid-Phase Extraction of Hydroxy Itraconazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b127367?utm_src=pdf-body
https://www.researchgate.net/publication/7908166_Determination_of_itraconazole_in_human_plasma_by_high-performance_liquid_chromatography_with_solid-phase_extraction
https://epub.ub.uni-muenchen.de/17823/1/cclm.2003.139.pdf
https://www.benchchem.com/product/b127367?utm_src=pdf-body-img
https://www.benchchem.com/product/b127367?utm_src=pdf-body
https://www.benchchem.com/product/b127367?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127367?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

References

1. researchgate.net [researchgate.net]

2. Determination of itraconazole and its active metabolite in plasma by column liquid
chromatography - PubMed [pubmed.ncbi.nim.nih.gov]

3. 2800 - Itraconazole LC MSMS | Clinical | Eurofins-Viracor [eurofins-viracor.com]

4. researchgate.net [researchgate.net]

5. epub.ub.uni-muenchen.de [epub.ub.uni-muenchen.de]

To cite this document: BenchChem. [Application Note: Solid-Phase Extraction of Hydroxy
Itraconazole from Human Plasma]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b127367#protocol-for-solid-phase-extraction-of-
hydroxy-itraconazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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